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Compound of Interest

Compound Name: Methyl lactoside

CAS No.: 7216-69-5

Cat. No.: B1580510

Get Quote

Introduction: The Significance of Methyl Lactoside
Quantification
Methyl lactoside, a glycoside composed of galactose and glucose units, is a molecule of

increasing interest in various scientific domains. Its relevance spans from its use as a substrate

in enzymatic studies to its potential role as a precursor in the synthesis of bioactive compounds

and its appearance in complex biological and food matrices. Accurate and robust quantification

of methyl lactoside is therefore paramount for researchers in drug development,

biotechnology, and food science to ensure process control, understand reaction kinetics, and

determine product purity.

This comprehensive guide provides detailed application notes and protocols for the principal

analytical techniques employed for the quantification of methyl lactoside. The methodologies

discussed herein are designed to be both scientifically rigorous and practically applicable for

researchers, scientists, and drug development professionals. We will delve into the causality

behind experimental choices, ensuring that each protocol is a self-validating system.
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I. High-Performance Liquid Chromatography with
Refractive Index Detection (HPLC-RID)
High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for the analysis

of non-volatile compounds like methyl lactoside. When coupled with a Refractive Index

Detector (RID), it provides a universal detection method for carbohydrates. The principle relies

on the separation of analytes based on their differential partitioning between a stationary phase

and a mobile phase, with detection based on changes in the refractive index of the eluent as

the analyte passes through the detector cell.

The choice of an amino-functionalized silica column is strategic for carbohydrate analysis. The

amino groups on the stationary phase interact with the hydroxyl groups of the sugar through

hydrophilic interaction liquid chromatography (HILIC), providing excellent separation of polar

compounds. The mobile phase, typically a mixture of acetonitrile and water, is optimized to

achieve the desired retention and resolution. A higher percentage of acetonitrile increases

retention for polar analytes like methyl lactoside.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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